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Compound of Interest

Compound Name: 4-Iodo-6-methoxyisoquinolin-1-ol

Cat. No.: B8463894

Get Quote

Executive Summary & Strategic Importance
4-Iodo-6-methoxyisoquinolin-1-ol is a high-value heterocyclic scaffold, serving as a critical

intermediate in the development of PARP inhibitors, anticancer agents (e.g., topoisomerase I

inhibitors), and alkaloids. The presence of the iodine handle at C4 allows for rapid

diversification via palladium-catalyzed cross-coupling (Sonogashira, Suzuki-Miyaura, Heck),

while the 6-methoxy group provides essential electronic properties and solubility profiles often

required in drug candidates.

This guide details two core "One-Pot" strategies:

Synthesis Strategy: A robust, regioselective oxidative iodination protocol to generate the

target molecule from its non-iodinated precursor in a single pot.

Application Strategy: A one-pot Sonogashira/Cyclization cascade utilizing the target molecule

to construct fused tricyclic systems (e.g., indolo[1,2-b]isoquinolines).

Protocol A: Regioselective One-Pot Iodination
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Objective: Synthesis of 4-Iodo-6-methoxyisoquinolin-1-ol from 6-methoxyisoquinolin-1(2H)-

one.

Strategic Analysis
Direct electrophilic iodination is the most atom-economical route. The C4 position of the

isoquinolin-1-one core is enaminone-like (β-position to the nitrogen), making it highly

nucleophilic. However, standard iodine (

) often requires activation. This protocol utilizes an Iodine/Oxidant system (Green Chemistry
approach) to generate the reactive electrophilic iodine species (

) in situ, ensuring complete conversion and high regioselectivity without isolating intermediates.

Reaction Mechanism
The reaction proceeds via an electrophilic aromatic substitution (

). The oxidant (e.g.,

or Periodic Acid) oxidizes molecular iodine (

) or iodide (

) to a hypoiodous acid-like species (

or

), which attacks the electron-rich C4 position.
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Caption: Mechanism of oxidative electrophilic iodination at the C4 position.
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Detailed Experimental Protocol
Reagents:

Starting Material: 6-Methoxyisoquinolin-1(2H)-one (1.0 equiv)

Iodine Source: Molecular Iodine (

) (0.55 equiv) or NIS (1.1 equiv)

Oxidant: Periodic Acid (

) (0.2 equiv) or 30%

Solvent: Acetic Acid (AcOH) : Water (

) (10:1 v/v) or Ethanol

Temperature: 60–80 °C

Step-by-Step Methodology:

Charge: To a round-bottom flask equipped with a magnetic stir bar, add 6-

Methoxyisoquinolin-1(2H)-one (1.0 mmol, 175 mg).

Solvent: Add Acetic Acid (4 mL) and Water (0.4 mL). Stir to create a suspension/solution.

Activator Addition: Add Periodic Acid (

, 0.2 mmol, 45 mg). Stir for 5 minutes. Note: Periodic acid acts as an oxidant to regenerate
electrophilic iodine from iodide byproducts, increasing atom economy.

Iodine Addition: Add Molecular Iodine (

, 0.55 mmol, 140 mg) in one portion.

Reaction: Heat the mixture to 70 °C for 2–4 hours. Monitor by TLC (EtOAc/Hexane) or LC-

MS. The starting material peak (

) should disappear, replaced by the product (
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).

Quench: Cool to room temperature. Pour the mixture into ice-cold water (20 mL).

Neutralization: Carefully add saturated aqueous

(Sodium Thiosulfate) to quench excess iodine (solution turns from brown/purple to
yellow/white).

Isolation: The product typically precipitates as a solid. Collect by vacuum filtration. Wash with

cold water and cold diethyl ether.

Purification: If necessary, recrystallize from Ethanol/DMF.

Yield Expectation: 85–95% Appearance: Off-white to pale yellow solid.

Protocol B: One-Pot Sonogashira-Cyclization
Cascade
Objective: Utilization of 4-Iodo-6-methoxyisoquinolin-1-ol to synthesize fused heteroaromatic

systems (e.g., Indolo[1,2-b]isoquinoline) in a single pot.

Strategic Analysis
The 4-iodo moiety is an excellent handle for Pd-catalyzed alkynylation. By selecting a

bifunctional alkyne (e.g., 2-ethynylaniline or a propargyl alcohol derivative), the initial

Sonogashira coupling product can undergo an immediate intramolecular cyclization

(hydroamination or hydroalkoxylation) catalyzed by the same metal system or a secondary

additive (

,

, or

), forming a third ring.

Workflow Diagram
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Caption: One-pot cascade workflow converting the 4-iodo scaffold into fused tricyclics.

Detailed Experimental Protocol
Reagents:

Scaffold: 4-Iodo-6-methoxyisoquinolin-1-ol (1.0 equiv)

Coupling Partner: o-Ethynylaniline (1.2 equiv) (for indole fusion)

Catalyst:

(5 mol%)

Co-catalyst:

(10 mol%)[1]

Base: Triethylamine (
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) (3.0 equiv)

Solvent: DMF or DMF/THF mixture

Step-by-Step Methodology:

Setup: In a dry pressure vial or Schlenk tube, combine 4-Iodo-6-methoxyisoquinolin-1-ol
(1.0 mmol) and

(35 mg).

Inert Atmosphere: Evacuate and backfill with Argon (3 cycles).

Reagent Addition: Add degassed DMF (5 mL),

(0.42 mL),

(19 mg), and o-ethynylaniline (1.2 mmol).

Coupling (Step 1): Heat to 80 °C for 2 hours.

Checkpoint: LC-MS will show the intermediate (Sonogashira product).

Cyclization (Step 2): Raise temperature to 110 °C and stir for an additional 4–12 hours. The

internal nitrogen of the isoquinolinone (or the aniline nitrogen, depending on regiochemistry

design) attacks the alkyne.

Note: If cyclization is slow, add a Lewis Acid (e.g.,

or

, 5 mol%) to activate the triple bond.

Workup: Dilute with EtOAc, wash with water and brine. Dry over

.

Purification: Silica gel chromatography (Gradient: 0-5% MeOH in DCM).

Key Data & Troubleshooting
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Comparative Reagent Table (Iodination)
Reagent
System

Yield
Regioselectivit
y (C4:Other)

Green Score Notes

/ 92% >99:1 High

Water byproduct;

highly atom

efficient.

/ 85% 95:5 Medium

Succinimide

byproduct;

costlier.

(Iodine

Monochloride)
78% 90:10 Low

Corrosive; risk of

chlorination.

Troubleshooting Guide
Problem: Incomplete Iodination (Protocol A).

Solution: Add an additional 0.1 equiv of oxidant (

or

). Ensure temperature is maintained at 70°C.

Problem: Poor Solubility of Starting Material.

Solution: Use DMF or DMSO as a co-solvent, though Acetic Acid is preferred for the

electrophilic mechanism.

Problem: 5-exo vs 6-endo Cyclization (Protocol B).

Solution: The regioselectivity of the cyclization depends on the metal.

and

typically favor 6-endo-dig (isoquinolinone-like) or 5-exo-dig depending on substitution. For
the specific formation of Indolo[1,2-b]isoquinoline,
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at elevated temperatures usually promotes the desired 5-exo closure onto the indole
nitrogen followed by isomerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8463894/docs#application-note-one-pot-synthesis-
strategies-involving-4-iodo-6-methoxyisoquinolin-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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